Cas no 1806262-24-7 (4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806262-24-7
• MF: C₈H₃F₈NO
• MW: 281.102750062943
• CID: 4828708
• Update Time: 2025-10-28

4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO/c9-1-3-5(10)4(7(11,12)13)2-17-6(3)18-8(14,15)16/h2H,1H2
• InChI Key： VZRSFZOWJUWWOL-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CN=C(C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806262-24-7) is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which incorporates multiple fluorine-containing substituents, including a fluoro group, a fluoromethyl group, a trifluoromethoxy group, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves advanced methodologies in organic synthesis. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and purities. For instance, researchers have explored the use of palladium-catalyzed coupling reactions and fluorination techniques to construct the pyridine ring with the desired substituents. These advancements have not only improved the synthetic efficiency but also opened new avenues for the exploration of similar fluorinated heterocycles.

One of the most notable features of this compound is its electronic properties. The presence of multiple electron-withdrawing groups, such as trifluoromethyl and trifluoromethoxy groups, significantly alters the electronic environment of the pyridine ring. This makes 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine an excellent candidate for applications in optoelectronic materials. Recent research has demonstrated its potential as a building block for designing organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to modulate charge transport properties makes it highly desirable in these cutting-edge technologies.

In addition to its electronic properties, 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine exhibits remarkable thermal stability and chemical inertness due to the strong carbon-fluorine bonds in its structure. These characteristics make it suitable for use in high-performance polymers and advanced materials. For example, researchers have investigated its incorporation into polymeric matrices to enhance mechanical strength and thermal resistance. Such applications are particularly relevant in industries such as aerospace and automotive manufacturing, where materials with superior performance under extreme conditions are highly sought after.

The biological activity of 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been a focal point of recent studies. Preliminary assays have revealed its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The compound's ability to interact with specific biological targets, such as protein kinases and viral enzymes, has been explored through computational modeling and experimental techniques. These findings underscore its potential as a starting point for developing novel therapeutic agents.

Furthermore, the environmental impact of 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been evaluated in recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial applications. The results indicate that the compound exhibits low toxicity to aquatic organisms and undergoes efficient biodegradation under aerobic conditions. These findings are crucial for ensuring the sustainable use of this compound in various industrial processes.

In conclusion, 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)-5-(triflurométhyl)pyridine (CAS No. 1806262-24-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with its exceptional chemical properties, positions it as a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.